molecular formula C9H9BrClF B8554567 1-(3-Bromopropyl)-5-chloro-2-fluorobenzene

1-(3-Bromopropyl)-5-chloro-2-fluorobenzene

Cat. No.: B8554567
M. Wt: 251.52 g/mol
InChI Key: PNHJZXKTNVNVAN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-Bromopropyl)-5-chloro-2-fluorobenzene is a useful research compound. Its molecular formula is C9H9BrClF and its molecular weight is 251.52 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H9BrClF

Molecular Weight

251.52 g/mol

IUPAC Name

2-(3-bromopropyl)-4-chloro-1-fluorobenzene

InChI

InChI=1S/C9H9BrClF/c10-5-1-2-7-6-8(11)3-4-9(7)12/h3-4,6H,1-2,5H2

InChI Key

PNHJZXKTNVNVAN-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1Cl)CCCBr)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Compound 64-2 (2.28 g) was dissolved in methylene chloride (40 ml), triphenylphosphine (3.50 g) and N-bromosuccinimide (2.37 g) were added under ice-cooling, and the mixture was stirred under ice-cooling for 5 hr. Water was added to the reaction mixture, and the mixture was extracted with methylene chloride and washed with saturated brine, and dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure. Diethyl ether was added, and the precipitated triphenylphosphine oxide was filtered off. The concentrate of the filtrate was purified by silica gel column chromatography (hexane alone) to give the object product (2.70 g) as a colorless oil.
Quantity
2.28 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
3.5 g
Type
reactant
Reaction Step Two
Quantity
2.37 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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